Cas no 154397-77-0 (Glycine,N-[[(3S)-1-(aminoiminomethyl)-3-piperidinyl]methyl]-N2-(2-naphthalenylsulfonyl)-L-asparaginyl-N-cyclopropyl-)

Glycine,N-[[(3S)-1-(aminoiminomethyl)-3-piperidinyl]methyl]-N2-(2-naphthalenylsulfonyl)-L-asparaginyl-N-cyclopropyl- structure
154397-77-0 structure
Product Name:Glycine,N-[[(3S)-1-(aminoiminomethyl)-3-piperidinyl]methyl]-N2-(2-naphthalenylsulfonyl)-L-asparaginyl-N-cyclopropyl-
CAS No:154397-77-0
MF:C26H34N6O6S
MW:558.649764537811
CID:152928
PubChem ID:6918278
Update Time:2025-04-19

Glycine,N-[[(3S)-1-(aminoiminomethyl)-3-piperidinyl]methyl]-N2-(2-naphthalenylsulfonyl)-L-asparaginyl-N-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

    • Glycine,N-[[(3S)-1-(aminoiminomethyl)-3-piperidinyl]methyl]-N2-(2-naphthalenylsulfonyl)-L-asparaginyl-N-cyclopropyl-
    • 1-[(4-chlorophenyl)methyl]-3-methylurea
    • 010(monoH2O)
    • N-[(1-carbamimidoylpiperidin-3-yl)methyl]-N~2~-(naphthalen-2-ylsulfonyl)-L-asparaginyl-N-cyclopropylglycine
    • N-[N4-[1-Amidinopiperidin-3(S)-ylmethyl]-N2-(2-naphthylsulfonyl)-L-asparaginyl]-(N-cyclopropyl)-glycine
    • Napsagatran
    • Ro-46-6240
    • Ro 46-6240/010
    • BYDKEYCXCIVOOV-JTSKRJEESA-N
    • 2-[[(2s)-4-[[(3s)-1-Carbamimidoylpiperidin-3-Yl]methylamino]-2-(Naphthalen-2- Ylsulfonylamino)-4-Oxidanylidene-Butanoyl]-Cyclopropyl-Amino]ethanoic Acid
    • Q27269534
    • Napsagatran [USAN:INN]
    • BDBM50037991
    • {[3-[(1-Carbamimidoyl-piperidin-3-ylmethyl)-carbamoyl]-2-(naphthalene-2-sulfonylamino)-propionyl]-cyclopropyl-amino}-acetic acid(napsagatran(RO46-6240))
    • NAPSAGATRAN; Ro-46-6240
    • GLYCINE, N-(((3S)-1-(AMINOIMINOMETHYL)-3-PIPERIDINYL)METHYL)-N2-(2-NAPHTHALENYLSULFONYL)-L-ASPARAGINYL-N-CYCLOPROPYL-
    • SCHEMBL7294707
    • N-{[(3S)-1-carbamimidoylpiperidin-3-yl]methyl}-N~2~-(naphthalen-2-ylsulfonyl)-L-asparaginyl-N-cyclopropylglycine
    • NAPSAGATRAN [INN]
    • 2-[[(2S)-4-[[(3S)-1-carbamimidoylpiperidin-3-yl]methylamino]-2-(naphthalen-2-ylsulfonylamino)-4-oxidanylidene-butanoyl]
    • {[(S)-3-[((S)-1-Carbamimidoyl-piperidin-3-ylmethyl)-carbamoyl]-2-(naphthalene-2-sulfonylamino)-propionyl]-cyclopropyl-amino}-acetic acid
    • UNII-84K87A0AJE
    • 154397-77-0
    • N5N
    • Ro 46-6240
    • N-[N4-[[(S)-1-amidino-3-piperidinyl]methyl]-N2-(2-naphthylsulfonyl)-L-asparaginyl ]-N-cyclopropylglycine
    • N-[N4-[[(S)-1-amidino-3-piperidinyl]methyl]-N2-(2-naphthylsulfonyl)-L-asparaginyl]-N-cyclopropylglycine
    • Ro-46-6240/010
    • 2-[[(2S)-4-[[(3S)-1-carbamimidoylpiperidin-3-yl]methylamino]-2-(naphthalen-2-ylsulfonylamino)-4-oxobutanoyl]-cyclopropylamino]acetic acid
    • -cyclopropyl-amino]ethanoic acid
    • GLYCINE, N-(N-((1-(AMINOIMINOMETHYL)-3-PIPERIDINYL)METHYL)-N2-(2-NAPHTHALENYLSULFONYL)-L-ASPARAGINYL)-N-CYCLOPROPYL-, (S)-
    • 84K87A0AJE
    • DTXSID60873338
    • CHEMBL325166
    • Napsagatran anhydrous
    • Ro 46-6240 hydrate;Ro 46-6240/010 hydrate
    • Inchi: 1S/C26H34N6O6S/c27-26(28)31-11-3-4-17(15-31)14-29-23(33)13-22(25(36)32(16-24(34)35)20-8-9-20)30-39(37,38)21-10-7-18-5-1-2-6-19(18)12-21/h1-2,5-7,10,12,17,20,22,30H,3-4,8-9,11,13-16H2,(H3,27,28)(H,29,33)(H,34,35)/t17-,22-/m0/s1
    • InChI Key: BYDKEYCXCIVOOV-JTSKRJEESA-N
    • SMILES: S(C1C=CC2C=CC=CC=2C=1)(N[C@@H](CC(NC[C@H]1CN(C(=N)N)CCC1)=O)C(N(CC(=O)O)C1CC1)=O)(=O)=O

Computed Properties

  • Exact Mass: 558.22632
  • Monoisotopic Mass: 558.226054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 14
  • Complexity: 1030
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 194
  • XLogP3: 0.9

Experimental Properties

  • Density: 1.5
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.7
  • PSA: 185.99
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